Cas no 22531-56-2 (5-Chloro-[1]naphthoyl chloride)

• Product Name: 5-Chloro-[1]naphthoyl chloride
• CAS No: 22531-56-2
• MF: C₁₁H₆Cl₂O
• MW: 225.070741176605
• CID: 4936234
• Update Time: 2025-10-29

5-Chloro-[1]naphthoyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-chloro-[1]naphthoyl chloride
• 5-chloro-1-naphthoyl chloride
• 5-chloronaphthalene-1-carbonyl chloride
• 5-Chloro-naphthalene-1-carbonyl chloride
• BB 0243987
• 5-Chloro-[1]naphthoyl chloride

• Inchi： 1S/C11H6Cl2O/c12-10-6-2-3-7-8(10)4-1-5-9(7)11(13)14/h1-6H
• InChI Key： PLAMLUGVRFKMLZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C(C(=O)Cl)C=CC=C21

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• XLogP3: 4.6
• Topological Polar Surface Area: 17.1

Additional information on 5-Chloro-[1]naphthoyl chloride

5-Chloro-[1]naphthoyl chloride (CAS No. 22531-56-2)

5-Chloro-[1]naphthoyl chloride is a versatile and significant compound in the field of organic chemistry, particularly in the synthesis of complex aromatic systems. With the CAS registry number 22531-56-2, this compound has garnered attention due to its unique structural properties and its role in various chemical reactions. The molecule consists of a naphthoyl group substituted with a chlorine atom at the 5-position, making it a valuable precursor in the construction of heterocyclic compounds and bioactive molecules.

Recent advancements in synthetic chemistry have highlighted the importance of 5-chloronaphthoyl chloride as a key intermediate in the synthesis of pharmaceutical agents, agrochemicals, and advanced materials. Its ability to undergo nucleophilic acyl substitution reactions has been extensively exploited in the formation of amides, esters, and other derivatives. For instance, researchers have utilized this compound to synthesize novel anti-inflammatory agents by incorporating it into peptide-like structures.

The synthesis of 5-chloronaphthoyl chloride typically involves the chlorination of naphthalene derivatives followed by oxidation or acylation steps. This process ensures high purity and stability, which are critical for its application in demanding chemical transformations. The compound's stability under various reaction conditions has made it a preferred choice for large-scale industrial applications, particularly in the production of specialty chemicals.

In terms of physical properties, 5-chloronaphthoyl chloride is characterized by its high melting point and moderate solubility in organic solvents. These properties facilitate its handling and storage under standard laboratory conditions. Moreover, its reactivity towards nucleophiles makes it an ideal candidate for parallel synthesis strategies, enabling the rapid generation of diverse libraries of compounds for drug discovery.

Recent studies have also explored the use of 5-chloronaphthoyl chloride in click chemistry reactions, where it serves as a reactive partner in the formation of covalent bonds with azides or alkynes. This approach has opened new avenues for constructing complex molecular architectures with precision and efficiency. Additionally, its application in green chemistry practices has been documented, emphasizing its role in reducing waste and improving sustainability in chemical manufacturing.

The demand for 5-chloronaphthoyl chloride continues to grow as researchers uncover new applications across various industries. Its compatibility with modern synthetic techniques ensures that it remains a cornerstone in the development of innovative chemical products. As advancements in analytical methods and computational modeling further enhance our understanding of this compound's behavior, its potential for future discoveries is immense.

In conclusion, 5-chloronaphthoyl chloride (CAS No. 22531-56-2) stands as a testament to the ingenuity and progress in organic chemistry. Its versatility, combined with cutting-edge research findings, positions it as an indispensable tool for scientists striving to push the boundaries of chemical innovation.